3-Cyclopropyl-1-prop-2-enoylpyrrolidine-2-carboxylic acid

• IUPAC Name: 3-cyclopropyl-1-prop-2-enoylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H15NO3/c1-2-9(13)12-6-5-8(7-3-4-7)10(12)11(14)15/h2,7-8,10H,1,3-6H2,(H,14,15)
• InChI Key: MFFRVUAREJQGFF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(C1C(=O)O)C2CC2
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

The compound “3-Cyclopropyl-1-prop-2-enoylpyrrolidine-2-carboxylic acid” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly from cyclic or acyclic precursors. The prop-2-enoyl group might be introduced through a suitable reaction, such as a condensation or coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrrolidine ring, the cyclopropyl group, and the prop-2-enoyl group. The stereochemistry of the molecule could be influenced by the spatial orientation of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The pyrrolidine ring might undergo reactions at the nitrogen atom or at the carbon atoms of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, functional groups, and stereochemistry would influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future directions in the study of this compound could involve further exploration of its synthesis, reactivity, and potential applications. This could include the development of more efficient synthetic routes, investigation of its reactivity under various conditions, and evaluation of its potential uses in areas such as medicinal chemistry.